Cas no 899958-11-3 (4-{(3-nitrophenyl)methylsulfanyl}-1-(pyridin-4-yl)methyl-1H,2H,5H,6H,7H-cyclopentadpyrimidin-2-one)

• Product Name: 4-{(3-nitrophenyl)methylsulfanyl}-1-(pyridin-4-yl)methyl-1H,2H,5H,6H,7H-cyclopentadpyrimidin-2-one
• CAS No: 899958-11-3
• MF: C₂₀H₁₈N₄O₃S
• MW: 394.446922779083
• CID: 5489565
• Update Time: 2025-07-31

4-{(3-nitrophenyl)methylsulfanyl}-1-(pyridin-4-yl)methyl-1H,2H,5H,6H,7H-cyclopentadpyrimidin-2-one Chemical and Physical Properties

Names and Identifiers

• 2H-Cyclopentapyrimidin-2-one, 1,5,6,7-tetrahydro-4-[[(3-nitrophenyl)methyl]thio]-1-(4-pyridinylmethyl)-
• 4-{(3-nitrophenyl)methylsulfanyl}-1-(pyridin-4-yl)methyl-1H,2H,5H,6H,7H-cyclopentadpyrimidin-2-one

• Inchi： 1S/C20H18N4O3S/c25-20-22-19(28-13-15-3-1-4-16(11-15)24(26)27)17-5-2-6-18(17)23(20)12-14-7-9-21-10-8-14/h1,3-4,7-11H,2,5-6,12-13H2
• InChI Key： LIMKZQWRECQCDE-UHFFFAOYSA-N
• SMILES： C1(=O)N=C(SCC2=CC=CC([N+]([O-])=O)=C2)C2CCCC=2N1CC1C=CN=CC=1

Additional information on 4-{(3-nitrophenyl)methylsulfanyl}-1-(pyridin-4-yl)methyl-1H,2H,5H,6H,7H-cyclopentadpyrimidin-2-one

Comprehensive Overview of 4-{(3-nitrophenyl)methylsulfanyl}-1-(pyridin-4-yl)methyl-1H,2H,5H,6H,7H-cyclopentadpyrimidin-2-one (CAS No. 899958-11-3)

The compound 4-{(3-nitrophenyl)methylsulfanyl}-1-(pyridin-4-yl)methyl-1H,2H,5H,6H,7H-cyclopentadpyrimidin-2-one (CAS No. 899958-11-3) is a structurally complex molecule that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. Its unique cyclopentadpyrimidin-2-one core, combined with nitrophenyl and pyridinyl substituents, makes it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of biological pathways, given its intricate molecular architecture.

In recent years, the demand for novel heterocyclic compounds like 4-{(3-nitrophenyl)methylsulfanyl}-1-(pyridin-4-yl)methyl-1H,2H,5H,6H,7H-cyclopentadpyrimidin-2-one has surged, driven by the need for innovative drug discovery. This compound's sulfanyl and nitro functional groups contribute to its reactivity, enabling it to interact with a wide range of biological targets. Its pyrimidin-2-one scaffold is particularly noteworthy, as it is a common motif in many FDA-approved drugs, underscoring its pharmacological relevance.

One of the most frequently searched questions in the context of this compound is: "What are the potential applications of 4-{(3-nitrophenyl)methylsulfanyl}-1-(pyridin-4-yl)methyl-1H,2H,5H,6H,7H-cyclopentadpyrimidin-2-one in drug development?" Preliminary studies suggest that this molecule may exhibit activity against enzymes involved in inflammatory and proliferative diseases. Its nitrophenyl moiety, in particular, is known to enhance binding affinity to certain protein targets, making it a valuable scaffold for designing enzyme inhibitors.

Another area of interest is the compound's synthetic accessibility. Researchers are exploring efficient routes to synthesize 4-{(3-nitrophenyl)methylsulfanyl}-1-(pyridin-4-yl)methyl-1H,2H,5H,6H,7H-cyclopentadpyrimidin-2-one with high yield and purity. The incorporation of methylsulfanyl and pyridin-4-yl groups presents both challenges and opportunities for synthetic chemists. Recent advancements in catalytic methods have improved the feasibility of producing this compound on a larger scale, which is critical for preclinical and clinical studies.

The pharmacokinetic properties of 4-{(3-nitrophenyl)methylsulfanyl}-1-(pyridin-4-yl)methyl-1H,2H,5H,6H,7H-cyclopentadpyrimidin-2-one are also under investigation. Key questions such as "How does this compound behave in vivo?" and "What is its metabolic stability?" are actively being addressed. Early data indicate that the molecule has moderate solubility and permeability, which could be optimized through structural modifications. These findings are crucial for advancing the compound into the next stages of drug development.

From a structural-activity relationship (SAR) perspective, the cyclopentadpyrimidin-2-one core of this compound offers a versatile platform for derivatization. By altering the nitrophenyl or pyridinyl substituents, researchers can fine-tune the compound's biological activity. This approach aligns with the growing trend of fragment-based drug design, where small molecular fragments are systematically optimized to enhance potency and selectivity.

In the context of intellectual property, 4-{(3-nitrophenyl)methylsulfanyl}-1-(pyridin-4-yl)methyl-1H,2H,5H,6H,7H-cyclopentadpyrimidin-2-one has been the subject of several patent applications. These filings highlight its potential as a lead compound for treating conditions such as autoimmune disorders and certain cancers. The competitive landscape underscores the importance of securing proprietary rights for novel chemical entities in the pharmaceutical industry.

Environmental and safety considerations are also paramount when working with this compound. While it is not classified as a hazardous material, standard laboratory precautions should be observed during handling. Researchers often search for "What are the safety protocols for handling 4-{(3-nitrophenyl)methylsulfanyl}-1-(pyridin-4-yl)methyl-1H,2H,5H,6H,7H-cyclopentadpyrimidin-2-one?" to ensure compliance with regulatory guidelines.

Looking ahead, the future of 4-{(3-nitrophenyl)methylsulfanyl}-1-(pyridin-4-yl)methyl-1H,2H,5H,6H,7H-cyclopentadpyrimidin-2-one lies in its translational potential. Collaborative efforts between academia and industry will be essential to unlock its full therapeutic value. As the scientific community continues to explore its applications, this compound may well emerge as a cornerstone in the next generation of small-molecule therapeutics.